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Compound of Interest

Compound Name: Bromo-PEG24-Boc

Cat. No.: B8114411 Get Quote

In-Depth Technical Guide: Bromo-PEG24-Boc
This technical guide provides essential information on Bromo-PEG24-Boc, a

heterobifunctional PEG linker used in bioconjugation and drug development. It is intended for

researchers, scientists, and professionals in the fields of chemistry, biology, and pharmacology.

Core Molecular Data
Bromo-PEG24-Boc is a long-chain polyethylene glycol (PEG) derivative containing a terminal

bromo group and a tert-butyloxycarbonyl (Boc) protected functional group. The PEG chain

consists of 24 ethylene glycol units, which imparts hydrophilicity and flexibility to the molecule.

Quantitative Molecular Information
Property Value

Molecular Formula C₅₅H₁₀₉BrO₂₆

Molecular Weight 1266.40 g/mol [1] or 1266.4 g/mol [2]

General Experimental Application: Bioconjugation
Bromo-PEG compounds are valuable reagents for PEGylation, the process of covalently

attaching PEG chains to molecules such as proteins, peptides, or small molecule drugs. This

modification can improve the pharmacokinetic and pharmacodynamic properties of the
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conjugated molecule, including increased solubility, extended half-life, and reduced

immunogenicity. The bromo group of Bromo-PEG24-Boc can react with nucleophilic functional

groups, such as thiols (-SH) present in cysteine residues of proteins, through a nucleophilic

substitution reaction to form a stable thioether bond.

The Boc protecting group on the other end of the PEG linker can be removed under acidic

conditions to reveal a primary amine, which can then be used for further conjugation or

modification. This dual functionality makes Bromo-PEG24-Boc a useful tool for constructing

complex bioconjugates and PROTACs (Proteolysis Targeting Chimeras).

Experimental Workflow: Protein Thiol PEGylation
The following diagram illustrates a generalized workflow for the PEGylation of a protein using a

bromo-PEGylated reagent like Bromo-PEG24-Boc.
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Bioconjugation workflow using Bromo-PEG24-Boc.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Bromo-PEG24-Boc molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8114411#bromo-peg24-boc-molecular-weight-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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